Cas no 2248256-77-9 (Ethyl 4-methoxy-2-methylpyrrolidine-2-carboxylate)

• Product Name: Ethyl 4-methoxy-2-methylpyrrolidine-2-carboxylate
• CAS No: 2248256-77-9
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 6174188
• PubChem ID: 137938124
• Update Time: 2025-11-01

Ethyl 4-methoxy-2-methylpyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-methoxy-2-methylpyrrolidine-2-carboxylate
• 2248256-77-9
• EN300-6411772

• Inchi： 1S/C9H17NO3/c1-4-13-8(11)9(2)5-7(12-3)6-10-9/h7,10H,4-6H2,1-3H3
• InChI Key： UHGJSAKKLYMGDO-UHFFFAOYSA-N
• SMILES： O(C)C1CNC(C(=O)OCC)(C)C1

Computed Properties

• Exact Mass: 187.12084340g/mol
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 47.6Ų

Additional information on Ethyl 4-methoxy-2-methylpyrrolidine-2-carboxylate

Research Brief on Ethyl 4-methoxy-2-methylpyrrolidine-2-carboxylate (CAS: 2248256-77-9): Recent Advances and Applications

Ethyl 4-methoxy-2-methylpyrrolidine-2-carboxylate (CAS: 2248256-77-9) is a chiral pyrrolidine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug synthesis and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate in the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and antimicrobial therapies. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential industrial applications.

A 2023 study published in the Journal of Medicinal Chemistry explored the asymmetric synthesis of Ethyl 4-methoxy-2-methylpyrrolidine-2-carboxylate using a novel catalytic system. The researchers employed a chiral palladium catalyst to achieve high enantioselectivity (up to 98% ee) under mild reaction conditions. This breakthrough not only improves the efficiency of large-scale production but also enhances the compound's purity, which is critical for pharmaceutical applications. The study further demonstrated that the optimized synthetic route could be adapted for the preparation of structurally related pyrrolidine derivatives with potential bioactivity.

In terms of biological applications, recent in vitro studies have investigated the compound's role as a building block for neuroactive molecules. Research conducted at the University of Cambridge (2024) utilized Ethyl 4-methoxy-2-methylpyrrolidine-2-carboxylate as a precursor for the synthesis of sigma-1 receptor ligands. These ligands showed promising results in preclinical models of neuropathic pain, with improved blood-brain barrier penetration compared to existing therapeutics. The structural flexibility of the pyrrolidine core, particularly the methoxy and ester functional groups, was identified as crucial for modulating receptor binding affinity.

Another significant development comes from antimicrobial research. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported the incorporation of Ethyl 4-methoxy-2-methylpyrrolidine-2-carboxylate into novel quinolone hybrids. These hybrids exhibited potent activity against multidrug-resistant Staphylococcus aureus (MRSA) strains, with MIC values ranging from 0.5-2 μg/mL. Molecular docking studies suggested that the stereochemistry at the 2-position of the pyrrolidine ring plays a critical role in binding to bacterial DNA gyrase.

From an industrial perspective, patent filings in 2023-2024 indicate growing interest in the compound's application in continuous flow chemistry systems. Several pharmaceutical companies have developed proprietary methods for the continuous production of Ethyl 4-methoxy-2-methylpyrrolidine-2-carboxylate, highlighting its importance in modern drug manufacturing pipelines. These processes offer advantages in terms of scalability, safety, and reduced environmental impact compared to traditional batch synthesis methods.

Looking forward, the unique structural features of Ethyl 4-methoxy-2-methylpyrrolidine-2-carboxylate continue to inspire innovative research directions. Current investigations are exploring its potential in: (1) the development of positron emission tomography (PET) tracers for neurological imaging, (2) as a chiral auxiliary in asymmetric catalysis, and (3) in the design of next-generation antiviral agents. The compound's commercial availability (currently offered by several specialty chemical suppliers at 98-99% purity) facilitates these ongoing research efforts across academic and industrial laboratories.